Cas no 2227675-48-9 ((2S)-4-(4-bromo-3,5-dimethylphenyl)butan-2-ol)

• Product Name: (2S)-4-(4-bromo-3,5-dimethylphenyl)butan-2-ol
• CAS No: 2227675-48-9
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 5868050
• PubChem ID: 165685681
• Update Time: 2025-09-21

(2S)-4-(4-bromo-3,5-dimethylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(4-bromo-3,5-dimethylphenyl)butan-2-ol
• 2227675-48-9
• EN300-1923943

• Inchi： 1S/C12H17BrO/c1-8-6-11(5-4-10(3)14)7-9(2)12(8)13/h6-7,10,14H,4-5H2,1-3H3/t10-/m0/s1
• InChI Key： MORVCFDTJFVHRT-JTQLQIEISA-N
• SMILES： BrC1C(C)=CC(=CC=1C)CC[C@H](C)O

Computed Properties

• Exact Mass: 256.04628g/mol
• Monoisotopic Mass: 256.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų